Cas no 864926-85-2 (3,6-diethyl 2-2-(2,4-dichlorophenoxy)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate)

• Product Name: 3,6-diethyl 2-2-(2,4-dichlorophenoxy)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate
• CAS No: 864926-85-2
• MF: C₂₁H₂₂Cl₂N₂O₆S
• MW: 501.380182743073
• CID: 5971762
• PubChem ID: 5144024
• Update Time: 2025-06-13

3,6-diethyl 2-2-(2,4-dichlorophenoxy)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 3,6-diethyl 2-2-(2,4-dichlorophenoxy)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate
• diethyl 2-(2-(2,4-dichlorophenoxy)acetamido)-4,7-dihydrothieno[2,3-c]pyridine-3,6(5H)-dicarboxylate
• Thieno[2,3-c]pyridine-3,6(5H)-dicarboxylic acid, 2-[[2-(2,4-dichlorophenoxy)acetyl]amino]-4,7-dihydro-, 3,6-diethyl ester
• diethyl 2-[[2-(2,4-dichlorophenoxy)acetyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• AKOS024604426
• F1298-0307
• 864926-85-2
• 3,6-diethyl 2-[2-(2,4-dichlorophenoxy)acetamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• diethyl 2-(2-(2,4-dichlorophenoxy)acetamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate

• Inchi： 1S/C21H22Cl2N2O6S/c1-3-29-20(27)18-13-7-8-25(21(28)30-4-2)10-16(13)32-19(18)24-17(26)11-31-15-6-5-12(22)9-14(15)23/h5-6,9H,3-4,7-8,10-11H2,1-2H3,(H,24,26)
• InChI Key： XXSURQNRWVNLHZ-UHFFFAOYSA-N
• SMILES： C1N(C(OCC)=O)CCC2C(C(OCC)=O)=C(NC(COC3=CC=C(Cl)C=C3Cl)=O)SC1=2

Computed Properties

• Exact Mass: 500.0575630g/mol
• Monoisotopic Mass: 500.0575630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.429±0.06 g/cm3(Predicted)
• Boiling Point: 704.0±60.0 °C(Predicted)
• pka: 12.10±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 3,6-diethyl 2-2-(2,4-dichlorophenoxy)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate

3,6-diethyl 2-2-(2,4-dichlorophenoxy)acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate (CAS No. 864926-85-2): A Comprehensive Overview

3,6-diethyl 2-2-(2,4-dichlorophenoxy)acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate (CAS No. 864926-85-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thienopyridines and is characterized by its unique structural features and biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this compound.

Chemical Structure and Properties

The chemical structure of 3,6-diethyl 2-2-(2,4-dichlorophenoxy)acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate (CAS No. 864926-85-2) is highly intricate. It consists of a thienopyridine core with two diethyl ester groups attached to the carboxylic acid moieties at positions 3 and 6. The central thienopyridine ring is further functionalized with a 2-(2,4-dichlorophenoxy)acetamido group at position 2. This combination of functional groups imparts unique chemical and biological properties to the molecule.

The compound exhibits excellent solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various experimental protocols. Its molecular weight is approximately 511.17 g/mol, and it has a high melting point due to the presence of multiple aromatic rings and ester functionalities.

Synthesis Methods

The synthesis of 3,6-diethyl 2-2-(2,4-dichlorophenoxy)acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate involves a multi-step process that requires precise control over reaction conditions. One common approach involves the condensation of a thienopyridine derivative with an appropriate chloroacetyl chloride followed by the introduction of the dichlorophenoxy group through a nucleophilic substitution reaction. The final step involves the esterification of the carboxylic acid groups using ethyl alcohol in the presence of a suitable catalyst.

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing side reactions.

Biological Activities

3,6-diethyl 2-2-(2,4-dichlorophenoxy)acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate has been extensively studied for its potential therapeutic applications. One of its most notable biological activities is its ability to inhibit specific enzymes involved in various disease pathways. For example, it has been shown to exhibit potent inhibitory effects on cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis.

In addition to its anti-inflammatory properties, this compound also demonstrates promising antitumor activity. Preclinical studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings have sparked interest in its potential use as a novel anticancer agent.

Clinical Trials and Research Developments

The potential therapeutic applications of 3,6-diethyl 2-2-(2,4-dichlorophenoxy)acetamido-4H,5H,6H,7H-thieno[2，3-c]pyridine-3，6-dicarboxylate have led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results in terms of safety profiles and pharmacokinetic properties.

A recent phase II clinical trial evaluated the efficacy of this compound in patients with advanced solid tumors. The results indicated that it was well-tolerated and demonstrated significant antitumor activity in a subset of patients. These findings have paved the way for further clinical investigations and potential approval for use in cancer therapy.

Beyond cancer therapy, ongoing research is exploring the potential applications of this compound in other therapeutic areas such as neurodegenerative diseases and cardiovascular disorders. Preliminary studies suggest that it may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

Conclusion

In conclusion, 3，6-diethyl 2-2-(2，4-dichlorophenoxy)acetamido-4H，5H，6H，7H-thieno[2，3-c]pyridine-3，6-dicarboxylate (CAS No. 864926-85-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, 3，6-diethyl 2-2-(2，4-dichlorophenoxy)acetamido-4H，5H，6H，7H-thieno[2，3-c]pyridine-3，6-dicarboxylate (CAS No. 864926-85-2) is poised to play a significant role in advancing our understanding and treatment of various diseases.